Cas no 2229097-68-9 (3-amino-2-(3-tert-butylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-tert-butylphenyl)propan-1-ol
• CAS No: 2229097-68-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6509157
• PubChem ID: 165702601
• Update Time: 2025-05-19

3-amino-2-(3-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-tert-butylphenyl)propan-1-ol
• EN300-1765445
• 2229097-68-9

• Inchi： 1S/C13H21NO/c1-13(2,3)12-6-4-5-10(7-12)11(8-14)9-15/h4-7,11,15H,8-9,14H2,1-3H3
• InChI Key： OFZSDHOURZQPBV-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-tert-butylphenyl)propan-1-ol

Professional Introduction to 3-amino-2-(3-tert-butylphenyl)propan-1-ol (CAS No. 2229097-68-9)

3-amino-2-(3-tert-butylphenyl)propan-1-ol, chemically designated as a compound with the CAS number 2229097-68-9, represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and molecular biology. The presence of both amino and hydroxyl functional groups, coupled with a tert-butyl-substituted phenyl ring, endows it with distinctive chemical properties that make it a subject of interest for synthetic chemists and medicinal researchers.

The structure of 3-amino-2-(3-tert-butylphenyl)propan-1-ol is characterized by a propan-1-ol backbone substituted at the second carbon with a phenyl ring that is further modified by a tert-butyl group at the third position. This arrangement creates a molecule with potential for diverse interactions with biological targets. The amino group at the third carbon position is particularly noteworthy, as it can participate in hydrogen bonding and salt formation, which are critical for drug-receptor binding affinity. Meanwhile, the hydroxyl group at the first carbon contributes to solubility and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The tert-butylphenyl moiety in 3-amino-2-(3-tert-butylphenyl)propan-1-ol suggests potential interactions with enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on specific kinases and proteases, which are implicated in disease progression. This has spurred further investigation into the pharmacological profile of 3-amino-2-(3-tert-butylphenyl)propan-1-ol.

The synthesis of 3-amino-2-(3-tert-butylphenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include nucleophilic substitution reactions, reduction of nitriles or imines, and protection-deprotection strategies to handle the reactive functional groups effectively. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the phenyl ring efficiently. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective application in pharmaceutical research.

From a biological perspective, 3-amino-2-(3-tert-butylphenyl)propan-1-ol holds promise as a scaffold for drug discovery. Its ability to engage with multiple targets makes it a versatile compound for designing molecules with enhanced selectivity and reduced side effects. Current research is focused on evaluating its interactions with enzymes like cytochrome P450 monooxygenases, which play a pivotal role in drug metabolism. Additionally, the compound's potential to cross the blood-brain barrier has been investigated, suggesting its suitability for central nervous system therapies.

The pharmacokinetic properties of 3-amino-2-(3-tert-butylphenyl)propan-1-ol are also under scrutiny to determine its suitability for clinical applications. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo models. These assessments are essential for predicting how the compound behaves within the body and identifying any potential toxicities or adverse effects. The findings from these studies will guide further modifications to improve its bioavailability and therapeutic efficacy.

One of the most exciting aspects of 3-amino-2-(3-tert-butylphenyl)propan-1-ol is its potential as an intermediate in more complex drug molecules. By incorporating this compound into larger structures, researchers can exploit its unique properties to design novel therapeutics targeting various diseases. For instance, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in anticancer therapies. The versatility of this molecule underscores its importance as a building block in medicinal chemistry.

The role of computational chemistry has become increasingly prominent in the study of 3-amino-2-(3-tert-butylphenyl)propan-1-ol. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental design and help identify promising derivatives before costly wet-lab synthesis begins. The integration of computational methods with traditional experimental approaches has accelerated the pace of drug discovery significantly.

In conclusion, 3-amino-2-(3-*tert*-butylphenyl)propan*-*1*-ol (CAS No.*2229097*-*68*-*9*) represents a promising candidate for further exploration in pharmaceutical research.* Its unique structural features,* combined* with* recent advances* in synthetic methodologies,* make it an attractive molecule for developing new drugs.* As* our understanding* of biological pathways* grows,* so does* the need for innovative compounds like this one.* Continued research* will likely uncover* even more* applications* for this versatile intermediate,* solidifying its place* as a valuable asset* in medicinal chemistry.*